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Introduction

2-Heptanol (CAS No: 543-49-7), also known as amyl methyl carbinol or 1-methylhexanol, is a

secondary alcohol characterized as a clear, colorless liquid with a mild, fresh, lemon-like odor.

[1][2] It is sparingly soluble in water but soluble in most organic liquids.[1][3][4][5] Due to its

properties, 2-Heptanol finds application as a solvent for various resins, a flotation agent in ore

processing, and as a fragrance and flavoring agent.[1][3][6][7] This guide provides an in-depth

overview of the toxicological data and essential safety handling protocols for 2-Heptanol,
intended for researchers, scientists, and professionals in drug development and other relevant

scientific fields. Adherence to these safety guidelines is crucial to minimize risks associated

with its handling and use.

Section 1: Toxicological Profile
The toxicological profile of 2-Heptanol indicates that it is moderately toxic and poses hazards

primarily related to skin and eye irritation, and potential respiratory effects upon inhalation. The

available data on its chronic effects, such as carcinogenicity and reproductive toxicity, are

limited.

Quantitative Toxicological Data
The following table summarizes the key quantitative toxicity values for 2-Heptanol from animal

studies.
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Toxicity

Endpoint
Test Species Route Value Reference(s)

Acute Oral

Toxicity (LD50)
Rat Oral 2580 mg/kg [8][9]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal

1780 - 1800

mg/kg
[9]

Acute Toxicity
Oral: The acute oral toxicity of 2-Heptanol is considered low, with a reported LD50 value of

2580 mg/kg in rats.[8][9]

Dermal: The compound is classified as harmful in contact with skin.[1][3][10] The dermal

LD50 in rabbits is approximately 1800 mg/kg.[9]

Inhalation: While specific LC50 data is not readily available, inhalation of 2-Heptanol vapors

may cause respiratory tract irritation, coughing, and sore throat.[2][11] Excessive exposure

can lead to symptoms such as drowsiness, headache, and incoordination.[12]

Skin and Eye Irritation
Skin Irritation: 2-Heptanol is classified as a skin irritant.[1][3][10] Prolonged or repeated

contact can defat the skin, leading to dryness or cracking.[2][3]

Eye Irritation: The substance causes serious eye irritation, characterized by redness and

pain.[1][2][3][10]

Sensitization
There is no conclusive data to suggest that 2-Heptanol is a skin sensitizer.[3][11] Generally,

aliphatic alcohols are considered to have a very low potential for causing skin sensitization in

humans.[13]

Mutagenicity and Carcinogenicity
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Mutagenicity: There is no available data regarding the mutagenic potential of 2-Heptanol.[3]

[8][11]

Carcinogenicity: 2-Heptanol is not listed as a carcinogen by major regulatory bodies,

including the International Agency for Research on Cancer (IARC), the National Toxicology

Program (NTP), or the Occupational Safety and Health Administration (OSHA).[8][11]

Reproductive and Developmental Toxicity
Data on the reproductive and developmental effects of 2-Heptanol are not available.[3][11]

Specific Target Organ Toxicity (STOT)
Single Exposure: The primary target organ for single exposure is the respiratory system, with

effects including irritation.[2][11]

Repeated Exposure: Repeated dermal exposure can lead to skin defatting and dermatitis.[2]

[3]

Section 2: Experimental Methodologies
Detailed experimental protocols for the toxicological studies of 2-Heptanol are not extensively

published in publicly available literature. The data is primarily derived from standardized safety

assessments. The methodologies for determining endpoints like LD50 typically follow

internationally recognized guidelines, such as those established by the Organisation for

Economic Co-operation and Development (OECD).

A generalized workflow for an acute oral toxicity study is outlined below.
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Caption: Generalized workflow for an acute oral toxicity (LD50) study.
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Section 3: Safety Handling and Exposure Control
Proper handling of 2-Heptanol is essential to ensure personnel safety. This involves a

combination of engineering controls, appropriate personal protective equipment (PPE), and

safe work practices.

Exposure Control and Personal Protection Summary
Control Parameter Recommendation Reference(s)

Engineering Controls

Use in a well-ventilated area

with local exhaust. Eyewash

stations and safety showers

must be available.

[3][9][14]

Eye/Face Protection
Wear chemical safety goggles

or glasses.
[2][3][8][9][10]

Skin Protection

Wear impervious gloves (e.g.,

Nitrile rubber) and protective

clothing.

[2][3][8][9][10][15]

Respiratory Protection

Use a NIOSH-approved

respirator with an organic

vapor cartridge (e.g., type

ABEK) if ventilation is

inadequate or high

concentrations are present.

[2][3][10]

General Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in work areas.

[2][9]

Handling and Storage
Handling: Keep away from heat, sparks, open flames, and other ignition sources.[3][4][9][10]

[16] All equipment used for handling must be grounded to prevent static discharge.[4][8][16]

Avoid contact with skin and eyes and inhalation of vapors.[3][9][16]
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Storage: Store in a cool, dry, and well-ventilated area in tightly sealed containers.[8][9][10]

[15] Keep separated from incompatible materials such as strong oxidants, acids, and acid

chlorides.[2][3][10]

Risk Assessment
(Review SDS and procedures)

Implement Engineering Controls
(Fume hood, ventilation)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Chemical Handling
(Ground equipment, avoid splashes,

keep containers closed)

Storage
(Cool, dry, ventilated area,

away from oxidants)

Waste Disposal
(Follow local regulations for

hazardous waste)

Click to download full resolution via product page
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Caption: A workflow for the safe handling and storage of 2-Heptanol.

Section 4: Emergency Procedures and First Aid
Immediate and appropriate action is critical in the event of an emergency involving 2-Heptanol.

First-Aid Measures
Inhalation: Move the affected person to fresh air and allow them to rest.[2][3][8]

Skin Contact: Immediately remove all contaminated clothing.[8][16] Wash the affected skin

area thoroughly with plenty of soap and water.[2][3][8][10][16]

Eye Contact: Rinse cautiously with water for several minutes.[2][3][8][16] If contact lenses

are present, remove them if it is easy to do so and continue rinsing.[2][3][16] Seek immediate

medical attention.[2][3][16]

Ingestion: Rinse the mouth with water.[2][3] Do NOT induce vomiting.[2][3][8] Give one or

two glasses of water to drink.[2][3]

Spill Management
In case of a spill, eliminate all ignition sources.[4] Wear appropriate PPE, including respiratory

protection.[2][3] Absorb the spill with a non-combustible, inert material such as sand or earth,

and collect it into a suitable container for disposal using non-sparking tools.[3][4][8][9] Ensure

the area is well-ventilated.[9]

Fire-Fighting Measures
2-Heptanol is a combustible liquid with a flash point of approximately 64-71°C.[2][3][8]

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide.[2][4][10] Water spray can be used to cool fire-exposed containers but may be

ineffective at extinguishing the fire itself.[4][9]

Hazards: Vapors are heavier than air and may form explosive mixtures with air, especially

above the flash point.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b7766584?utm_src=pdf-body
https://www.benchchem.com/product/b7766584?utm_src=pdf-body
https://www.inchem.org/documents/icsc/icsc/eics1083.htm
https://www.echemi.com/sds/2-heptanol-pid_Seven43459.html
https://www.scribd.com/document/180639698/2-heptanol-pdf
https://www.scribd.com/document/180639698/2-heptanol-pdf
https://store.apolloscientific.co.uk/storage/msds/OR304044_msds.pdf
https://www.inchem.org/documents/icsc/icsc/eics1083.htm
https://www.echemi.com/sds/2-heptanol-pid_Seven43459.html
https://www.scribd.com/document/180639698/2-heptanol-pdf
https://nextsds.com/sds/en/281331501257407/2-heptanol
https://store.apolloscientific.co.uk/storage/msds/OR304044_msds.pdf
https://www.inchem.org/documents/icsc/icsc/eics1083.htm
https://www.echemi.com/sds/2-heptanol-pid_Seven43459.html
https://www.scribd.com/document/180639698/2-heptanol-pdf
https://store.apolloscientific.co.uk/storage/msds/OR304044_msds.pdf
https://www.inchem.org/documents/icsc/icsc/eics1083.htm
https://www.echemi.com/sds/2-heptanol-pid_Seven43459.html
https://store.apolloscientific.co.uk/storage/msds/OR304044_msds.pdf
https://www.inchem.org/documents/icsc/icsc/eics1083.htm
https://www.echemi.com/sds/2-heptanol-pid_Seven43459.html
https://store.apolloscientific.co.uk/storage/msds/OR304044_msds.pdf
https://www.inchem.org/documents/icsc/icsc/eics1083.htm
https://www.echemi.com/sds/2-heptanol-pid_Seven43459.html
https://www.inchem.org/documents/icsc/icsc/eics1083.htm
https://www.echemi.com/sds/2-heptanol-pid_Seven43459.html
https://www.scribd.com/document/180639698/2-heptanol-pdf
https://www.inchem.org/documents/icsc/icsc/eics1083.htm
https://www.echemi.com/sds/2-heptanol-pid_Seven43459.html
https://cameochemicals.noaa.gov/chemical/22390
https://www.inchem.org/documents/icsc/icsc/eics1083.htm
https://www.echemi.com/sds/2-heptanol-pid_Seven43459.html
https://www.echemi.com/sds/2-heptanol-pid_Seven43459.html
https://cameochemicals.noaa.gov/chemical/22390
https://www.scribd.com/document/180639698/2-heptanol-pdf
https://pim-resources.coleparmer.com/sds/37868.pdf
https://pim-resources.coleparmer.com/sds/37868.pdf
https://www.benchchem.com/product/b7766584?utm_src=pdf-body
https://www.inchem.org/documents/icsc/icsc/eics1083.htm
https://www.echemi.com/sds/2-heptanol-pid_Seven43459.html
https://www.scribd.com/document/180639698/2-heptanol-pdf
https://www.inchem.org/documents/icsc/icsc/eics1083.htm
https://cameochemicals.noaa.gov/chemical/22390
https://nextsds.com/sds/en/281331501257407/2-heptanol
https://cameochemicals.noaa.gov/chemical/22390
https://pim-resources.coleparmer.com/sds/37868.pdf
https://www.inchem.org/documents/icsc/icsc/eics1083.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personnel Exposure Environmental Release

Emergency Event

Inhalation Skin Contact Eye Contact Ingestion Spill or Leak Fire

Move to Fresh Air Remove Contaminated Clothing
Wash with Soap & Water

Rinse with Water (15 min)
Seek Medical Attention

Rinse Mouth
Do NOT Induce Vomiting

Isolate & Ventilate Area
Absorb with Inert Material
Use Non-Sparking Tools

Use Alcohol-Resistant Foam,
Dry Chemical, or CO2

Cool Containers

Click to download full resolution via product page

Caption: Logic diagram for first aid and emergency response to 2-Heptanol incidents.

Conclusion

2-Heptanol presents moderate health hazards, primarily as a skin, eye, and respiratory irritant.

While data on its long-term toxicity is scarce, the acute toxicity data underscores the

importance of minimizing direct contact and inhalation. By implementing robust engineering

controls, consistently using appropriate personal protective equipment, and adhering to

established safe handling and emergency procedures, researchers and scientists can

effectively manage the risks associated with the use of 2-Heptanol in a laboratory or industrial

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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